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Cat. No.: B15556380

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Reprimun is a novel, potent, and selective small molecule inhibitor of the Janus Kinase (JAK)
family, with particular activity against JAK2. The JAK-STAT signaling pathway is a critical
regulator of cytokine signaling, and its aberrant activation is implicated in various
myeloproliferative neoplasms and inflammatory diseases.[1][2][3] These notes provide a
summary of the long-term in vitro effects of Reprimun, including detailed protocols for
assessing its activity in relevant cell-based assays.

Reprimun's primary mechanism of action is the inhibition of the JAK2-STAT5 signaling
cascade, which leads to the suppression of cell proliferation and the induction of apoptosis in
JAK2-dependent cell lines.[4] Long-term exposure to Reprimun has been shown to maintain
suppression of downstream signaling pathways and lead to a sustained anti-proliferative effect.

[2]

Quantitative Data Summary

The long-term effects of Reprimun have been characterized across various functional assays.
The data presented below was generated using the HEL (human erythroleukemia) cell line,
which harbors a constitutively active JAK2 V617F mutation.

Table 1: Long-term Anti-proliferative Activity of Reprimun
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Time Point IC50 (nM)
72 hours 150
7 days 125
14 days 110

Table 2: Induction of Apoptosis by Reprimun (1 uM) over Time

Time Point % Apoptotic Cells (Annexin V+)
24 hours 15%
48 hours 35%
72 hours 60%

Table 3: Inhibition of STAT5 Phosphorylation by Reprimun (1 pM)

Time Point % Inhibition of p-STAT5
1 hour 95%
24 hours 90%
72 hours 85%
7 days 80%

Signaling Pathway and Experimental Workflow
Diagrams
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Start: Seed HEL cells
in 96-well plates

Add serial dilutions
of Reprimun

:

Incubate for 72 hours,
7 days, or 14 days

:

(Add CellTiter-Glo® Reagent)

(Measure Lumlnescence)

Analyze Data:
Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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